Cas no 86357-09-7 (Iso Ganciclovir)

Iso Ganciclovir structure

Product Name:Iso Ganciclovir

CAS No:86357-09-7

Molecular Formula:C₉H₁₃N₅O₄

Molecular Weight:255.230621099472

CID:830696

PubChem ID:135446919

Iso Ganciclovir Properties

Names and Identifiers

- Ganciclovir Related Compound A
- Iso Ganciclovir
- 3-[(2-Amino-6-hydroxy-9H-purin-9-yl)methoxy]-1,2-propanediol
- (RS)-2-Amino-9-[(2,3-dihydroxypropoxy)methyl]-1,9-dihydro-6H-purin-6-one
- Iso-ganciclovir
- 2-Amino-9-[(2,3-dihydroxypropoxy)methyl]-1,9-dihydro-6H-purin-6-one (ACI)
- Isoganciclovir
- UNII-NNJ00018WY
- 2-Amino-9-((2,3-dihydroxypropoxy)methyl)-1H-purin-6(9H)-one
- 2-Amino-9-(2,3-dihydroxy-propoxymethyl)-1,9-dihydro-purin-6-one
- Ganciclovir Specified Impurity E [EP]
- (+/-)-2-AMINO-9-((2,3-DIHYDROXYPROPOXY)METHYL)-1,9-DIHYDRO-6H-PURIN-6-ONE
- 2-Amino-9-(((2RS)-2,3-dihydroxypropoxy)methyl)-1,9-dihydro-6H-purin-6-one
- GANCICLOVIR IMPURITY E [EP IMPURITY]
- 9-(2,3-dihydroxy-1-propoxymethyl)guanine
- Q27284968
- DB-186678
- DTXSID80914515
- 9-((2,3-dihydroxy-1-propoxy)methyl)guanine
- CS-0163969
- 6H-PURIN-6-ONE, 2-AMINO-9-((2,3-DIHYDROXYPROPOXY)METHYL)-1,9-DIHYDRO-
- SCHEMBL7760398
- 96429-66-2
- 3-[(6-Hydroxy-2-imino-2,3-dihydro-9H-purin-9-yl)methoxy]propane-1,2-diol
- (RS)-2-AMINO-9-(2,3-DIHYDROXY-PROPOXYMETHYL)-1,9-DIHYDRO-PURIN-6-ONE
- Isoganciclovir; 6H-Purin-6-one, 2-amino-9-[(2,3-dihydroxypropoxy)methyl]-1,9-dihydro-; ((RS)-2-Amino-9-(2,3-dihydroxy-propoxymethyl)-1,9-dihydro-purin-6-one); Ganciclovir Related Compound A (USP); Gancyclovir EP impurity E
- NNJ00018WY
- CHEMBL169549
- 2-amino-9-((2,3-dihydroxypropoxy)methyl)-3H-purin-6(9H)-one? (Ganciclovir Impurity pound(c)
- (+/-)-iNDG
- 2-amino-9-(2,3-dihydroxypropoxymethyl)-1H-purin-6-one
- YMJRISBBXAOKCD-UHFFFAOYSA-N
- 3-((2-AMINO-6-HYDROXY-9H-PURIN-9-YL)METHOXY)-1,2-PROPANEDIOL
- 86357-09-7
- 2-AMINO-9-((2,3-DIHYDROXYPROPOXY)METHYL)-1,9-DIHYDRO-6H-PURIN-6-ONE
- +Expand
- InChIKey： YMJRISBBXAOKCD-UHFFFAOYSA-N
- Inchi： 1S/C9H13N5O4/c10-9-12-7-6(8(17)13-9)11-3-14(7)4-18-2-5(16)1-15/h3,5,15-16H,1-2,4H2,(H3,10,12,13,17)
- SMILES： O=C1C2N=CN(C=2NC(N)=N1)COCC(CO)O

Computed Properties

Exact Mass: 255.096754g/mol
Surface Charge: 0
XLogP3: -2.5
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 255.096754g/mol
Monoisotopic Mass: 255.096754g/mol
Topological Polar Surface Area: 135Å²
Heavy Atom Count: 18
Complexity: 350
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Iso Ganciclovir Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
TRC	I818750-5mg	Iso Ganciclovir	86357-09-7		5mg	$201.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-489262-5 mg	Iso Ganciclovir,	86357-09-7		5mg	￥2,858.00	2023-07-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1288317-15MG	Ganciclovir Related Compound A	86357-09-7	United States Pharmacopeia (USP) Reference Standard	15MG	￥18362.31	2022-02-21

Iso Ganciclovir Synthesis

Synthetic Circuit 1

1807753-78-1

86357-09-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 3 h, 25 - 30 °C
1.2 Reagents: Ammonia Solvents: Methanol , Water ; 20 h, 25 - 30 °C

Reference

An alternative approach to isoganciclovir: a prominent impurity in the antiviral drug ganciclovir

Sundaram, Dhanraj T. S. S.; et al, Scientia Pharmaceutica, 2015, 83(2), 233-241

Synthetic Circuit 2

1429306-12-6

86357-09-7

Reaction Conditions

1.1 Catalysts: Palladium Solvents: Methanol

Reference

Synthesis of Valganciclovir Hydrochloride Congeners

Babu, K. Srihari; et al, Synthetic Communications, 2013, 43(13), 1751-1758

Synthetic Circuit 3

86357-11-1

86357-09-7

Reaction Conditions

1.1 Reagents: Methylamine

Reference

Synthesis and antiherpetic activity of (S)-, (R)-, and (±)-9-[(2,3-dihydroxy-1-propoxy)methyl]guanine, linear isomers of 2'-nor-2'-deoxyguanosine

Ashton, Wallace T.; et al, Journal of Medicinal Chemistry, 1985, 28(7), 926-33

Synthetic Circuit 4

1429306-11-5

86357-09-7

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetone , Water
2.1 Catalysts: Palladium Solvents: Methanol

Reference

Synthesis of Valganciclovir Hydrochloride Congeners

Babu, K. Srihari; et al, Synthetic Communications, 2013, 43(13), 1751-1758

Synthetic Circuit 5

1807753-77-0

1807753-76-9

3056-33-5

86357-09-7

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 6 h, 110 °C
2.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 3 h, 25 - 30 °C
2.2 Reagents: Ammonia Solvents: Methanol , Water ; 20 h, 25 - 30 °C

Reference

An alternative approach to isoganciclovir: a prominent impurity in the antiviral drug ganciclovir

Sundaram, Dhanraj T. S. S.; et al, Scientia Pharmaceutica, 2015, 83(2), 233-241

Synthetic Circuit 6

86357-10-0

3056-33-5

86357-09-7

Reaction Conditions

1.1 Reagents: Ethanesulfonic acid
2.1 Reagents: Methylamine

Reference

Synthesis and antiherpetic activity of (S)-, (R)-, and (±)-9-[(2,3-dihydroxy-1-propoxy)methyl]guanine, linear isomers of 2'-nor-2'-deoxyguanosine

Ashton, Wallace T.; et al, Journal of Medicinal Chemistry, 1985, 28(7), 926-33

Synthetic Circuit 7

5464-28-8

4740-78-7

108-24-7

86357-09-7

Reaction Conditions

1.1 Reagents: Zinc chloride Solvents: Acetic acid
2.1 Reagents: Ethanesulfonic acid
3.1 Reagents: Methylamine

Reference

Synthesis and antiherpetic activity of (S)-, (R)-, and (±)-9-[(2,3-dihydroxy-1-propoxy)methyl]guanine, linear isomers of 2'-nor-2'-deoxyguanosine

Ashton, Wallace T.; et al, Journal of Medicinal Chemistry, 1985, 28(7), 926-33

Synthetic Circuit 8

19916-73-5

3970-20-5

86357-09-7

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetone , Water
3.1 Catalysts: Palladium Solvents: Methanol

Reference

Synthesis of Valganciclovir Hydrochloride Congeners

Babu, K. Srihari; et al, Synthetic Communications, 2013, 43(13), 1751-1758

Synthetic Circuit 9

4382-76-7

4167-35-5

86357-09-7

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Hexane ; 2 h, -10 °C
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 6 h, 110 °C
3.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 3 h, 25 - 30 °C
3.2 Reagents: Ammonia Solvents: Methanol , Water ; 20 h, 25 - 30 °C

Reference

An alternative approach to isoganciclovir: a prominent impurity in the antiviral drug ganciclovir

Sundaram, Dhanraj T. S. S.; et al, Scientia Pharmaceutica, 2015, 83(2), 233-241

Synthetic Circuit 10

107-18-6

50-00-0

86357-09-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide
3.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetone , Water
4.1 Catalysts: Palladium Solvents: Methanol

Reference

Synthesis of Valganciclovir Hydrochloride Congeners

Babu, K. Srihari; et al, Synthetic Communications, 2013, 43(13), 1751-1758

Synthetic Circuit 11

108-94-1

56-81-5

86357-09-7

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Hexane
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Hexane ; 6 h, 60 °C
3.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 6 h, 110 °C
4.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 3 h, 25 - 30 °C
4.2 Reagents: Ammonia Solvents: Methanol , Water ; 20 h, 25 - 30 °C

Reference

An alternative approach to isoganciclovir: a prominent impurity in the antiviral drug ganciclovir

Sundaram, Dhanraj T. S. S.; et al, Scientia Pharmaceutica, 2015, 83(2), 233-241

Synthetic Circuit 12

108399-70-8

86357-09-7

108425-18-9

82410-32-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water

Reference

Acyclic nucleosides containing two heterocyclic bases

Ogilvie, Kelvin K.; et al, Nucleosides & Nucleotides, 1986, 5(2), 169-83

Synthetic Circuit 13

10310-21-1

108425-17-8

86357-09-7

108425-18-9

82410-32-0

Reaction Conditions

1.1 Reagents: Hexamethyldisilazane , Ammonium sulfate
1.2 Reagents: Tetrabutylammonium iodide Solvents: 1,2-Dichloroethane
2.1 Reagents: Sodium hydroxide Solvents: Water

Reference

Acyclic nucleosides containing two heterocyclic bases

Ogilvie, Kelvin K.; et al, Nucleosides & Nucleotides, 1986, 5(2), 169-83

Synthetic Circuit 14

3376-59-8

50-00-0

86357-09-7

108425-18-9

82410-32-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,2-Dichloroethane
2.1 Reagents: Hexamethyldisilazane , Ammonium sulfate
2.2 Reagents: Tetrabutylammonium iodide Solvents: 1,2-Dichloroethane
3.1 Reagents: Sodium hydroxide Solvents: Water

Reference

Acyclic nucleosides containing two heterocyclic bases

Ogilvie, Kelvin K.; et al, Nucleosides & Nucleotides, 1986, 5(2), 169-83

Iso Ganciclovir Raw materials

Iso Ganciclovir Preparation Products

Iso Ganciclovir Suppliers

Hubei Yangxin Pharmaceutical Technology Co., Ltd

Audited Supplier

(CAS:86357-09-7)

MR./MRS.:YANG YI PENG

Phone:15374527030

Email:2853117762@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:86357-09-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Iso Ganciclovir Related Literature

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Xue Zhang,David A. Hrovat,Ayan Datta,Weston Thatcher Borden Org. Biomol. Chem., 2011,9, 3142-3145
4. Facile gold nanorod purification by fractionated precipitation†

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5. A platinum oxide decorated amorphous cobalt oxide hydroxide nanosheet array towards alkaline hydrogen evolution†

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6. Creating chirality in the inner walls of silicananotubes through a hydrogel template: chiral transcription and chiroptical switch†

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7. Organizing multivalency in carbohydrate recognition

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8. Ordered interfaces for dual easy axes in liquid crystals

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9. Transition-metal complexes containing an as-donor positively-charged ligand

J. Chem. Soc. D, 1969, 1094-1095
10. Horseradish peroxidase-catalyzed polyacrylamide gels: monitoring their polymerization with BSA-stabilized gold nanoclusters and their functional validation in electrophoresis†

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